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Trap Comparison and Selection Guide

The table below summarizes the key characteristics of the Jackson and Lynfield traps based on current

literature. Note that this data is synthesized from studies that evaluated each trap type independently, not

from a direct, side-by-side comparison.

Feature Jackson Trap Lynfield Trap

General Design "Delta" or triangular tent-like trap made

of waxed paper or plastic [1] [2].

Dry, vertical bucket-style trap; 1L plastic

jar with 4 entry holes [3] [4].

Target Sex Male Ceratitis capitata [1] [2]. Male Ceratitis capitata and other Dacini

fruit flies [3] [4] [5].

Standard
Attractant

Trimedlure [1] [6] [2]. Trimedlure [4] [5] [7].

Standard
Toxicant

Dichlorvos (DDVP) vapor strip [1] [2]. Dichlorvos (DDVP) cube [4].

Capture
Mechanism

Adhesive sticky insert [2]. Killing agent (e.g., DDVP), insects collect

dry at bottom [3] [4].
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Feature Jackson Trap Lynfield Trap

Specimen
Quality

Specimens can be damaged by
adhesive [1].

Generally better; preserves specimens
for morphological and molecular

identification [3].

Weatherability Not specifically addressed in search

results.

Standard design susceptible to rain

entry; modified "Enhanced" versions
improve drainage and exclusion [3].

Common
Applications

Detection, delimitation, and eradication
programs; widely used in large-scale

surveillance networks [5] [1] [2].

Used in surveillance grids for exotic fruit
fly detection, especially in Australia [3]

[5].

Experimental Protocols for Trap Evaluation

For researchers aiming to validate or compare trap performance, the following protocols detail standard

methodologies cited in the literature.

Protocol 1: Field Assessment of Trap Efficacy and Weatherability

This protocol is adapted from studies evaluating trap performance across different seasons and climatic

conditions [3].

Objective: To evaluate and compare the efficacy of different trap designs based on capture rates,

specimen quality, and performance in wet and dry seasons.
Materials:

Traps for comparison (e.g., Jackson, Lynfield, Enhanced Paton).
Standard lures (e.g., Trimedlure plugs) and toxicants (e.g., DDVP).

GPS unit, data loggers.
Methodology:

Site Selection: Establish field sites across different climatic zones (e.g., tropical and
subtropical). Use multiple locations per zone [3].

Experimental Design: Deploy traps in a randomized complete block design. Replicate the
experiment over at least two seasons (dry and wet) [3].
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Trap Servicing: Service traps at regular intervals (e.g., every 1-2 weeks). Record the number

and species of target flies captured [3].
Specimen Quality Assessment: Assess a subset of flies from each trap for DNA quality using

real-time PCR to determine if wet trap contents affect molecular diagnostics [3].
Data Collection: Record observational data on trap weatherability after each servicing period

(e.g., presence of water inside, physical damage) [3].
Data Analysis: Analyze total fly catch using generalized linear mixed models. Analyze DNA quality

data to determine the impact of trap type and wetness on specimen integrity [3].

Protocol 2: Evaluating Lure Longevity and Trap Capture
Efficiency

This protocol synthesizes methods from studies that tested the longevity of Trimedlure and the function of

toxicants in traps [1] [2].

Objective 2a: Lure Longevity - To determine the field longevity and attractiveness of solid
Trimedlure plugs.

Objective 2b: Capture Efficiency - To assess the role of an insecticide in the probability of capturing
a fly once it has arrived at the trap.

Materials:
Jackson or Lynfield traps.

Fresh and aged Trimedlure plugs (e.g., weathered for 0, 2, 4, 6, 8, 10, and 12 weeks).
Liquid Trimedlure as a reference standard.

Laboratory-reared, sterile male Medflies.
Methodology for 2a:

Lure Aging: Age Trimedlure plugs in the field for predetermined intervals [2].
Field Trial: In a designated orchard, deploy traps baited with fresh liquid, fresh plugs, and aged

plugs. Use a randomized layout [2].
Fly Release and Capture: Release a known number of sterile male Medflies and allow for

trapping over a standard period (e.g., several days). Count the flies captured in each trap [2].
Methodology for 2b:

Controlled Experiment: Set up traps in a large, screened enclosure. Treatments should
include: a) lure only, and b) lure + insecticide (DDVP) [1].

Fly Release and Monitoring: Release flies and use digital imaging systems to monitor fly
landings on different trap surfaces. Record the number of flies caught on the sticky insert and

the number found dead outside the trap [1].
Data Analysis:
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For 2a: Compare mean captures between lure types and weathering intervals using ANOVA.

The lure is considered effective as long as captures are not significantly lower than fresh liquid
[2].

For 2b: Compare the mean number of flies captured inside the trap and the mean number dead
outside the trap between treatments with and without insecticide [1].

Application Notes for Researchers and Professionals

Trap Selection: The choice between Jackson and Lynfield traps involves trade-offs. The Jackson trap
is a proven, widely used standard. The Lynfield trap offers superior specimen quality for molecular

work, and newer enhanced versions provide better weatherability, protecting specimens from rain
[3].

Lure Management: Current guidelines recommend replacing Trimedlure plugs every 6 to 8 weeks
for optimal attraction. Plugs aged beyond 8 weeks show a significant reduction in capture rates [2].

Toxicant Consideration: The use of DDVP, while effective, may reduce trap capture efficiency if flies
are killed before entering the trap [1]. Research into alternative toxicants or improved trap designs

that incorporate insecticides on internal surfaces is ongoing [5] [1].

Experimental Workflow for Trap Evaluation

The following diagram outlines a generalized workflow for conducting a comprehensive trap evaluation

study, integrating the protocols described above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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